Cas no 879876-30-9 (2-Octyl-tetradecanoic Acid)

• Product Name: 2-Octyl-tetradecanoic Acid
• CAS No: 879876-30-9
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 1059893
• Update Time: 2025-05-20

2-Octyl-tetradecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Octyl-tetradecanoic Acid
• 2-Octyl-tetradecanoi

• Inchi： 1S/C22H44O2/c1-3-5-7-9-11-12-13-14-16-18-20-21(22(23)24)19-17-15-10-8-6-4-2/h21H,3-20H2,1-2H3,(H,23,24)
• InChI Key： AUCFNMITBOAMCS-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCC)CCCCCCCCCCCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 2-Octyl-tetradecanoic Acid

Introduction to 2-Octyl-tetradecanoic Acid (CAS No. 879876-30-9)

2-Octyl-tetradecanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 879876-30-9, is a synthetic organic compound belonging to the class of fatty acids. This compound features a straight-chain structure composed of an octyl group (C8H17) attached to a tetradecanoic acid backbone (C14H29COOH). Its molecular formula, C16H33COOH, reflects its hydrophobic nature, making it a valuable component in various industrial and pharmaceutical applications. The unique combination of chain length and substituent group imparts distinct physicochemical properties that enhance its utility in modern chemical synthesis and material science.

The synthesis of 2-Octyl-tetradecanoic Acid typically involves the esterification or reduction of longer-chain fatty acids followed by selective functionalization. Advanced catalytic processes have enabled more efficient production methods, reducing waste and improving yield. Recent advancements in green chemistry have focused on optimizing these synthetic routes to minimize environmental impact, aligning with global sustainability goals. The compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring consistent quality in end applications.

One of the most notable applications of 2-Octyl-tetradecanoic Acid is in the field of polymer chemistry. Its incorporation into polymeric matrices enhances thermal stability and mechanical strength, making it a preferred additive for high-performance plastics and coatings. Researchers have demonstrated its effectiveness in improving the durability of automotive components exposed to extreme temperatures, thereby extending vehicle lifespans and reducing maintenance costs.

In pharmaceutical research, 2-Octyl-tetradecanoic Acid has emerged as a promising excipient in drug delivery systems. Its lipophilic properties facilitate the solubilization of hydrophobic active pharmaceutical ingredients (APIs), improving bioavailability. A recent study published in the *Journal of Medicinal Chemistry* highlighted its role in enhancing the efficacy of topical formulations for skin disorders. The compound's ability to form stable micelles ensures controlled release profiles, allowing for sustained therapeutic action.

The cosmetic industry has also leveraged 2-Octyl-tetradecanoic Acid for its emollient and conditioning properties. When incorporated into skincare products, it helps maintain skin hydration by reducing water loss through the epidermal barrier. Its non-comedogenic nature makes it ideal for formulations targeting oily or acne-prone skin types. Furthermore, its compatibility with other cosmetic actives enhances overall product performance without causing irritation.

Industrial applications extend to lubricants and hydraulic fluids, where 2-Octyl-tetradecanoic Acid contributes to reduced friction and wear on mechanical components. Its high viscosity index ensures optimal lubrication across a wide temperature range, making it suitable for heavy-duty machinery used in aerospace and automotive industries. This adaptability underscores its versatility as a chemical intermediate.

Environmental considerations play a crucial role in the utilization of 2-Octyl-tetradecanoic Acid. Biodegradability studies indicate that under controlled conditions, the compound undergoes gradual degradation into non-toxic byproducts. Manufacturers are exploring bio-based synthetic pathways to further reduce ecological footprints while maintaining high product performance standards.

Future research directions include exploring novel derivatives of 2-Octyl-tetradecanoic Acid with enhanced functionalities for specialized applications. For instance, modifications aimed at improving biocompatibility could open doors for medical implants and tissue engineering scaffolds. Additionally, investigating its role in nanotechnology may unlock potential uses in drug delivery systems targeting specific disease markers.

The economic viability of producing 2-Octyl-tetradecanoic Acid has been bolstered by advancements in continuous flow chemistry, which reduces production time and energy consumption. This innovation aligns with market demands for cost-effective yet high-quality chemical solutions. As industries continue to prioritize sustainability and efficiency, compounds like 2-Octyl-tetradecanoic Acid are poised to play integral roles in next-generation technologies.